Cas no 1806849-60-4 (3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1806849-60-4
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4876856
• Update Time: 2025-05-20

3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-7(10)6-1-4(2-11)5(3-12)8(13-6)14(15)16/h1,7H,3,12H2
• InChI Key： GMZOYMFFAISIAG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C([N+](=O)[O-])=N1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine

Introduction to 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806849-60-4)

3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806849-60-4, represents a class of nitrogen-containing heterocycles that are widely explored for their potential biological activities. The structural features of this molecule, including the presence of an amine group, a cyano substituent, a difluoromethyl group, and a nitro group, contribute to its versatile reactivity and make it a valuable scaffold for drug discovery.

The aminomethyl moiety at the 3-position of the pyridine ring introduces a nucleophilic site that can participate in various chemical transformations, such as condensation reactions, nucleophilic substitutions, and coupling reactions. This feature is particularly useful in the synthesis of more complex molecules, including peptidomimetics and other bioactive scaffolds. The cyano group at the 4-position adds another layer of reactivity, enabling further functionalization through reduction or further substitution. The difluoromethyl group at the 6-position is known to enhance metabolic stability and binding affinity in drug candidates, while the nitro group at the 2-position can be reduced to an amine, providing another avenue for structural diversification.

In recent years, there has been growing interest in exploring the pharmacological potential of nitropyridine derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique electronic properties of the nitro group allow for selective interactions with biological targets, making nitropyridines attractive candidates for drug development. For instance, studies have demonstrated that nitroaromatic compounds can undergo bioactivation via enzymatic reduction to reactive intermediates that exhibit strong cytotoxic effects against cancer cells.

One of the most compelling aspects of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine is its potential as a building block for the development of novel therapeutic agents. The combination of functional groups in this molecule provides multiple opportunities for medicinal chemists to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have been particularly interested in leveraging its structural features to develop inhibitors targeting specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how these compounds interact with biological systems. By employing high-throughput virtual screening and structure-based drug design techniques, scientists can rapidly identify derivatives of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine that exhibit improved binding affinity and selectivity. These computational approaches have accelerated the discovery process and have led to several promising candidates entering preclinical development.

The synthesis of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful consideration during the synthetic planning phase to ensure high yields and purity. However, modern synthetic methodologies have made significant strides in addressing these challenges. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce various substituents with high efficiency and selectivity.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into drug molecules can significantly alter their pharmacological properties by affecting lipophilicity, metabolic stability, and binding interactions. In the case of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine, the difluoromethyl group is strategically positioned to modulate these properties. This substitution pattern has been shown to enhance binding affinity to certain protein targets while minimizing off-target effects.

Another area of interest is the exploration of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine as a precursor for more complex scaffolds through derivatization reactions. For instance, functionalization of the amine group can lead to peptidomimetics or protease inhibitors, while modifications at other positions can yield novel heterocyclic structures with distinct biological activities. These derivatization strategies are crucial for expanding the chemical space explored by medicinal chemists.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. Researchers are also investigating its use as a tool compound in biochemical assays and as an intermediate in the synthesis of larger biomolecules. The versatility of 3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine makes it a valuable asset in both academic research laboratories and industrial settings.

In conclusion,3-(Aminomethyl)-4-cyano-6-(difluoromethyl)-2-nitropyridine (CAS No. 1806849-60-4) represents a promising compound with diverse applications in pharmaceutical chemistry and medicinal research. Its unique structural features offer multiple opportunities for further exploration and development into novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.